Cas no 1803565-90-3 (Ethyl 2-amino-2-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)acetate dihydrochloride)

• Product Name: Ethyl 2-amino-2-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)acetate dihydrochloride
• CAS No: 1803565-90-3
• MF: C₁₅H₂₀ClN₃O₂
• MW: 309.791202545166
• CID: 5191720
• PubChem ID: 75481830
• Update Time: 2025-06-09

Ethyl 2-amino-2-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)acetate dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-2-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)acetate dihydrochloride

• Inchi： 1S/C15H19N3O2.ClH/c1-4-20-15(19)14(16)13-10(2)17-18(11(13)3)12-8-6-5-7-9-12;/h5-9,14H,4,16H2,1-3H3;1H
• InChI Key： RPCPJJDQVKWZRK-UHFFFAOYSA-N
• SMILES： CC1=C(C(C)=NN1C1C=CC=CC=1)C(N)C(=O)OCC.Cl

Additional information on Ethyl 2-amino-2-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)acetate dihydrochloride

Research Brief on Ethyl 2-amino-2-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)acetate Dihydrochloride (CAS: 1803565-90-3)

Ethyl 2-amino-2-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)acetate dihydrochloride (CAS: 1803565-90-3) is a chemically synthesized compound that has recently garnered attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its pyrazole core structure, is being investigated for its potential therapeutic applications, particularly in the modulation of biological pathways relevant to inflammation, cancer, and neurological disorders. The dihydrochloride salt form enhances its solubility and stability, making it a viable candidate for further pharmacological studies.

Recent studies have focused on the synthesis and optimization of this compound to improve its bioavailability and target specificity. Researchers have employed advanced techniques such as X-ray crystallography and NMR spectroscopy to elucidate its molecular structure and confirm its purity. Preliminary in vitro assays have demonstrated its ability to interact with specific protein targets, suggesting a mechanism of action that could be leveraged for therapeutic development. These findings are supported by computational modeling studies, which predict favorable binding affinities and pharmacokinetic properties.

In vivo studies using animal models have further explored the compound's efficacy and safety profile. Results indicate that Ethyl 2-amino-2-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)acetate dihydrochloride exhibits promising anti-inflammatory and neuroprotective effects at controlled dosages. However, challenges such as metabolic stability and potential off-target effects remain areas of active investigation. Ongoing research aims to address these limitations through structural modifications and formulation improvements.

The compound's potential applications extend beyond its immediate pharmacological effects. Its unique chemical structure serves as a scaffold for the development of novel analogs with enhanced properties. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore these derivatives, with the goal of identifying lead compounds for clinical trials. The integration of high-throughput screening and machine learning algorithms has accelerated this process, enabling the rapid identification of promising candidates.

In conclusion, Ethyl 2-amino-2-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)acetate dihydrochloride represents a compelling area of research in the intersection of chemistry and biology. Its multifaceted potential underscores the importance of continued investigation into its mechanisms and applications. Future studies will likely focus on translational research, bridging the gap between laboratory findings and clinical utility. As the field progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutics.